5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
Overview
Description
5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione is a chemical compound with the molecular formula C10H8O4 and a molecular weight of 192.17 g/mol . This compound is a derivative of isocoumarin and is characterized by its methoxy group at the 5-position and a dihydro-1H-2-benzopyran-1,3-dione core structure .
Preparation Methods
The synthesis of 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the condensation of 5-methoxyphthalic anhydride with ethyl acetoacetate in the presence of a base, followed by cyclization to form the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .
Chemical Reactions Analysis
5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding quinones under specific conditions.
Reduction: Reduction reactions can convert it into dihydro derivatives.
Substitution: It can undergo nucleophilic substitution reactions, especially at the methoxy group.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines . The major products formed depend on the type of reaction and conditions used.
Scientific Research Applications
5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione has several scientific research applications:
Mechanism of Action
The mechanism of action of 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione involves its interaction with specific molecular targets and pathways. For instance, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress . The compound may also interact with enzymes and receptors involved in inflammatory and cancer pathways, thereby exerting its therapeutic effects .
Comparison with Similar Compounds
5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione can be compared with other similar compounds such as:
3,4-dihydro-8-hydroxy-3-methyl-1H-2-benzopyran-1-one (Mellein): This compound has a similar core structure but differs in the substitution pattern.
3,4-dihydro-1H-2-benzopyran-1-one: Another related compound with a simpler structure lacking the methoxy group.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .
Properties
CAS No. |
95185-43-6 |
|---|---|
Molecular Formula |
C10H8O4 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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